2-Methyl-4-azatricyclo[5.2.1.0,2,6]decane hydrochloride

• Molecular Formula: C10H18ClN
• Molecular Weight: 187.71 g/mol
• SMILES: CC12CNCC1C3CCC2C3.Cl
• InChI: InChI=1S/C10H17N.ClH/c1-10-6-11-5-9(10)7-2-3-8(10)4-7;/h7-9,11H,2-6H2,1H3;1H
• InChIKey: FPVUMBWKEOYHMB-UHFFFAOYSA-N

2-Methyl-4-azatricyclo[5.2.1.0,2,6]decane Hydrochloride Scaffold Identity

2-Methyl-4-azatricyclo[5.2.1.0,2,6]decane hydrochloride (CAS 2140263-76-7) is a racemic bridged tricyclic amine hydrochloride salt with the molecular formula C₁₀H₁₈ClN and a molecular weight of 187.71 g/mol . The compound is built on a rigid 4-azatricyclo[5.2.1.0²,⁶]decane skeleton, a scaffold structurally related to norbornane-fused pyrrolidine systems that has been investigated for its ability to induce β-turn conformations in peptidomimetics and to serve as a chiral auxiliary in asymmetric organocatalysis [1]. The 2-methyl substitution introduces a stereocenter that distinguishes it from the unsubstituted 4-azatricyclo[5.2.1.0,2,6]decane and other alkyl-substituted analogs, defining its procurement value as a pre-formed chiral building block for medicinal chemistry and chemical biology applications .

Scaffold Rigid 4-azatricyclo[5.2.1.0²,⁶]decane core with 2-methyl stereocenter

Form Racemic hydrochloride salt, ready for derivatization

Research Use Peptidomimetic design, chiral auxiliary synthesis, library diversification

• [1] Breuning, M. et al. Enantioselective synthesis of tricyclic amino acid derivatives based on a rigid 4-azatricyclo[5.2.1.0²,⁶]decane skeleton. Beilstein Journal of Organic Chemistry, 2009, 5, No. 81. View Source

Why Generic Analogs Cannot Replace the 2-Methyl Scaffold

Although the 4-azatricyclo[5.2.1.0,2,6]decane skeleton is shared across a family of compounds, the presence and stereochemistry of the 2-methyl substituent directly determine the three-dimensional orientation of the secondary amine for downstream derivatization. In the unsubstituted 4-azatricyclo[5.2.1.0,2,6]decane hydrochloride (CAS 1269456-02-1, MW 173.68 g/mol ), the absence of the methyl group removes a stereocenter and alters the conformational rigidity of the scaffold, which is critical for applications requiring defined spatial presentation of functional groups, such as β-turn mimicry or chiral ligand design [1]. Similarly, analogs like 4-ethyl- or 3,4-dimethyl-4-azatricyclo[5.2.1.0,2,6]decane introduce steric bulk that changes both the lipophilicity and the accessible conformational space, making them non-interchangeable in structure-activity relationship (SAR) studies. Procuring the specific racemic 2-methyl variant ensures reproducibility in synthetic sequences where the scaffold's unique steric and electronic profile is a design parameter.

Unsubstituted scaffold

Absence of the 2-methyl group removes a stereocenter and alters conformational constraints; β-turn mimicry and chiral ligand design may not transfer directly.

Ethyl or dimethyl analogs

Increased steric bulk shifts lipophilicity and accessible conformational space, limiting direct SAR substitution.

Different salt forms or free base

Hydrochloride salt ensures consistent protonation and handling; free base may exhibit different reactivity and solubility profiles.

• [1] Breuning, M. et al. Enantioselective synthesis of tricyclic amino acid derivatives based on a rigid 4-azatricyclo[5.2.1.0²,⁶]decane skeleton. Beilstein Journal of Organic Chemistry, 2009, 5, No. 81. View Source

Quantitative Differentiation Evidence

Scaffold Purity Benchmarking

Commercially available rac-2-methyl-4-azatricyclo[5.2.1.0,2,6]decane hydrochloride is supplied with a minimum purity specification of 95% (by GC or HPLC) . In contrast, the unsubstituted 4-azatricyclo[5.2.1.0,2,6]decane hydrochloride (CAS 1269456-02-1) is also offered at a minimum purity of 95% . The direct comparison shows no quantitative purity advantage for the 2-methyl variant in the standard commercial grade, making purity alone an insufficient differentiator for selection.

Purity Specification

Head-to-head

Target ≥95% vs Comparator ≥95%

No purity-based differentiation; scaffold stereochemistry drives selection.

Vendor specification; analytical method not disclosed.

Evidence Dimension	Commercial minimum purity specification
Target Compound Data	≥95%
Comparator Or Baseline	4-Azatricyclo[5.2.1.0,2,6]decane hydrochloride: ≥95%
Quantified Difference	0% (both ≥95% at standard grade)
Conditions	Vendor specification; analytical method not disclosed in public datasheets

Why This Matters

Procurement decisions cannot rely on purity differentiation; the value of the 2-methyl compound must be driven by its unique stereochemical and scaffold properties.

Molecular Weight and Lipophilicity Shift

The 2-methyl substitution increases the molecular weight from 173.68 g/mol (unsubstituted 4-azatricyclo[5.2.1.0,2,6]decane hydrochloride ) to 187.71 g/mol , a difference of +14.03 g/mol. The calculated octanol-water partition coefficient (logP) for the free base 2-methyl-4-azatricyclo[5.2.1.0,2,6]decane is predicted to be approximately 1.8, compared to ~1.4 for the unsubstituted scaffold (ChemDraw/ACDlabs prediction). This represents an approximate ΔlogP of +0.4, indicating enhanced lipophilicity.

Predicted logP Shift

Class-level

Target logP ≈1.8 vs Unsubstituted ≈1.4 (Δ +0.4)

Reported higher predicted lipophilicity may influence membrane partitioning review.

In silico prediction; no experimental logP data.

Evidence Dimension	Molecular Weight and Predicted logP
Target Compound Data	MW = 187.71 g/mol; Predicted logP ≈ 1.8
Comparator Or Baseline	4-Azatricyclo[5.2.1.0,2,6]decane hydrochloride: MW = 173.68 g/mol; Predicted logP ≈ 1.4
Quantified Difference	ΔMW = +14.03 g/mol; ΔlogP ≈ +0.4 (predicted)
Conditions	Calculated/in silico prediction; no experimental logP data available

Why This Matters

The higher predicted lipophilicity of the 2-methyl analog may be advantageous for membrane permeability in cellular assays, providing a measurable physicochemical basis for scaffold selection in drug discovery programs.

High-Value Application Scenarios

Conformationally Constrained Peptidomimetics

The rigid 4-azatricyclo[5.2.1.0²,⁶]decane skeleton, when equipped with a 2-methyl substituent, serves as a chiral building block for the construction of β-turn mimetics. In this application, the hydrochloride salt is directly coupled to amino acid derivatives to install a defined dihedral angle constraint, as demonstrated with enantiopure variants of the scaffold [1]. The racemic 2-methyl compound is the starting point for chiral resolution or asymmetric synthesis campaigns aimed at producing stereochemically pure peptidomimetic libraries.

Chiral Auxiliary for Asymmetric Organocatalysis

Tricyclic amines derived from the 4-azatricyclo[5.2.1.0²,⁶]decane framework have been proposed as chiral auxiliaries for enamine- or iminium-based organocatalysis due to their rigid bicyclic architecture that provides effective facial discrimination [1]. The 2-methyl group offers an additional handle for tuning steric shielding around the catalytic amine, making the hydrochloride salt a convenient precursor for generating the free amine catalyst in situ.

Nicotinic Acetylcholine Receptor Ligand Discovery

Aryl-fused azapolycyclic derivatives containing the azatricyclo[5.2.1.0²,⁶]decane substructure have been claimed as ligands for neuronal nicotinic acetylcholine receptors (nAChRs) [2]. The 2-methyl-4-azatricyclo[5.2.1.0,2,6]decane hydrochloride is a key intermediate for introducing the tricyclic amine pharmacophore into lead compounds, and its increased lipophilicity relative to the unsubstituted scaffold (ΔlogP ≈ +0.4) may influence blood-brain barrier penetration in CNS-targeted programs.

Parallel Library Synthesis in Medicinal Chemistry

The secondary amine in 2-methyl-4-azatricyclo[5.2.1.0,2,6]decane hydrochloride can be selectively functionalized via reductive amination, amide coupling, or sulfonylation, enabling rapid diversification. The racemic nature of the commercial material (CAS 2140263-76-7) makes it suitable for initial library screening, where the stereochemical mixture can later be resolved upon identification of active diastereomers. This scaffold-centric approach is standard in fragment-based drug discovery and hit-to-lead optimization.

Application

Selection Property

Validation Focus

Peptidomimetic design

Chiral building block with β-turn inducing scaffold

Stereochemical resolution and coupling efficiency

Asymmetric organocatalysis

Rigid tricyclic amine for facial discrimination

Catalyst activity and enantioselectivity screening

Neuronal nAChR ligand discovery

Tricyclic amine pharmacophore, predicted logP shift

Blood-brain barrier penetration context review

Parallel library synthesis

Racemic scaffold with functionalizable secondary amine

Diastereomer resolution and hit identification

• [1] Breuning, M. et al. Enantioselective synthesis of tricyclic amino acid derivatives based on a rigid 4-azatricyclo[5.2.1.0²,⁶]decane skeleton. Beilstein Journal of Organic Chemistry, 2009, 5, No. 81. View Source
• [2] DE69839131T2 – ARYL CONDENSED AZAPOLYCYCLIC DERIVATIVES. Patent, 1998. View Source